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Introduction
The conjugation of Indocyanine Green (ICG) to biomolecules via a trans-cyclooctene (TCO)

linker has emerged as a powerful strategy for in vivo imaging and targeted therapies. ICG, a

near-infrared (NIR) fluorescent dye, offers deep tissue penetration, while the TCO moiety

allows for a highly specific and rapid bioorthogonal reaction with tetrazine-tagged molecules.

Quantifying the efficiency of ICG-TCO labeling is critical for ensuring the quality, consistency,

and efficacy of the resulting conjugates. This document provides detailed protocols and data for

determining the degree of labeling of biomolecules with ICG-TCO.

Principles of Quantification
The efficiency of ICG-TCO labeling is typically expressed as the Dye-to-Biomolecule Ratio

(DBR) or Labeling Efficiency (LE). Several methods can be employed to determine this ratio,

primarily leveraging the distinct spectral properties of ICG and the biomolecule (e.g., a protein

or antibody).
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UV-Vis Spectrophotometry: This is the most common and accessible method. By measuring

the absorbance of the conjugate at the maximum absorbance wavelengths of ICG (around

800 nm) and the biomolecule (e.g., 280 nm for proteins), the concentration of each

component can be calculated using the Beer-Lambert law.

Mass Spectrometry (MS): Techniques like MALDI-TOF or LC-MS can provide a precise

measurement of the molecular weight of the conjugate. The mass shift compared to the

unlabeled biomolecule allows for the determination of the number of attached ICG-TCO
molecules.[1]

Fluorimetry: The fluorescence intensity of ICG can be used for relative quantification,

especially when comparing different batches of conjugates. A standard curve of known ICG

concentrations is required for absolute quantification.

Size-Exclusion High-Performance Liquid Chromatography (SEC-HPLC): This technique

separates the conjugate from free, unreacted ICG-TCO, allowing for the purification and

subsequent quantification of the labeled biomolecule.[2]

Data Presentation: ICG-TCO Labeling Efficiency
The following tables summarize quantitative data on TCO labeling efficiency from various

studies. While direct ICG-TCO labeling data is limited in the literature, the efficiency of TCO

conjugation to proteins is a critical determinant of the final ICG-TCO labeling efficiency.

Table 1: TCO Conjugation Efficiency to Antibodies
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Antibody
TCO
Reagent

Molar
Excess of
TCO

Total TCOs
per
Antibody
(MALDI-
TOF)

Functional
TCOs per
Antibody

Reference

anti-EGFR NHS-TCO 10 ~1 ~0.1 [1]

anti-EGFR NHS-TCO 100 ~5 ~0.5 [1]

anti-EGFR NHS-TCO 1000 ~10 ~1 [1]

Trastuzumab
TCO-PEG4-

NHS
7.5 Not Reported Not Reported

Brain Shuttle

mAb
TCO-NHS Not Reported 2.6 Not Reported

Table 2: Impact of PEG Linker on TCO Functionality

Antibody
TCO
Conjugatio
n Method

Total TCOs
per
Antibody

Functional
TCOs per
Antibody

%
Functional
TCOs

Reference

anti-EGFR
Direct NHS-

TCO
~5 ~0.5 ~10%

anti-EGFR

Azide +

DBCO-

PEG4-TCO

~3 ~3 ~100%

anti-EGFR

Azide +

DBCO-

PEG24-TCO

~3 ~3 ~100%

Experimental Protocols
Protocol 1: Quantification of ICG-TCO Labeling by UV-
Vis Spectrophotometry
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This protocol details the steps to determine the Dye-to-Biomolecule Ratio (DBR) of an ICG-
TCO labeled protein using absorbance measurements.

Materials:

ICG-TCO labeled protein solution

Unlabeled protein solution (for baseline correction)

Phosphate-buffered saline (PBS), pH 7.4

UV-Vis spectrophotometer

Quartz cuvettes

Methodology:

Prepare Samples:

Dilute the ICG-TCO labeled protein solution in PBS to a concentration that gives an

absorbance reading within the linear range of the spectrophotometer (typically 0.1 - 1.0 at

both 280 nm and ~800 nm).

Prepare a blank solution containing only PBS.

Spectrophotometer Setup:

Turn on the spectrophotometer and allow the lamps to warm up.

Set the measurement wavelengths to 280 nm and the maximum absorbance of ICG

(typically around 780-800 nm, determine the exact λmax by scanning the ICG-TCO
conjugate from 700-900 nm).

Measure Absorbance:

Blank the spectrophotometer with PBS.
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Measure the absorbance of the diluted ICG-TCO labeled protein solution at 280 nm

(A_280) and the ICG λmax (A_ICG).

Calculations:

Correction for ICG Absorbance at 280 nm: ICG has a non-negligible absorbance at 280

nm. This contribution must be subtracted from the total A_280 reading to determine the

true protein absorbance. The correction factor (CF) is the ratio of the absorbance of ICG at

280 nm to its absorbance at its λmax. CF = A_280_ICG / A_max_ICG This value should

be determined empirically for the specific ICG-TCO conjugate or obtained from the

manufacturer.

Calculate Protein Concentration: Corrected A_280 = A_280_conjugate -

(A_ICG_conjugate * CF) Protein Concentration (M) = Corrected A_280 / (ε_protein * path

length) where ε_protein is the molar extinction coefficient of the protein at 280 nm (in

M⁻¹cm⁻¹) and the path length is typically 1 cm.

Calculate ICG-TCO Concentration: ICG-TCO Concentration (M) = A_ICG_conjugate /

(ε_ICG * path length) where ε_ICG is the molar extinction coefficient of ICG at its λmax (in

M⁻¹cm⁻¹).

Determine Dye-to-Biomolecule Ratio (DBR): DBR = ICG-TCO Concentration (M) / Protein

Concentration (M)

Protocol 2: General Procedure for ICG-TCO Labeling of
Amine-Containing Biomolecules
This protocol provides a general workflow for labeling proteins or other biomolecules containing

primary amines with an amine-reactive ICG-TCO derivative (e.g., ICG-TCO-NHS ester).

Materials:

Biomolecule (e.g., antibody) in an amine-free buffer (e.g., PBS)

ICG-TCO-NHS ester

Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
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Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Desalting column (e.g., Sephadex G-25)

Methodology:

Prepare Biomolecule:

Dissolve the biomolecule in the reaction buffer at a concentration of 1-5 mg/mL.

Prepare ICG-TCO-NHS Ester Solution:

Immediately before use, dissolve the ICG-TCO-NHS ester in a small amount of anhydrous

DMF or DMSO to create a 10-20 mM stock solution.

Labeling Reaction:

Add a 5 to 20-fold molar excess of the ICG-TCO-NHS ester solution to the biomolecule

solution. The optimal ratio should be determined empirically.

Incubate the reaction for 1-3 hours at room temperature, protected from light.

Quench Reaction:

Stop the reaction by adding the quenching buffer to a final concentration of 50-100 mM.

Incubate for 15-30 minutes at room temperature.

Purify Conjugate:

Remove excess, unreacted ICG-TCO-NHS ester and quenching buffer components by

passing the reaction mixture through a desalting column equilibrated with PBS.

Collect the fractions containing the labeled biomolecule. The colored fractions will be

visible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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